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Compound of Interest

Compound Name: Diisobutyldimethoxysilane

Cat. No.: B092060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for

Diisobutyldimethoxysilane (CAS No. 17980-32-4), a versatile organosilane compound used

in various industrial and research applications, including as a catalyst component and in the

synthesis of high-performance polymers.[1][2] Adherence to the following procedures is critical

to ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties
Diisobutyldimethoxysilane is a clear, colorless liquid.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Diisobutyldimethoxysilane
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Property Value Source(s)

Molecular Formula C₁₀H₂₄O₂Si [1][3][4][5]

Molecular Weight 204.38 g/mol [1][3][4]

Physical State Clear, colorless liquid [1]

Boiling Point 188 °C (370.4 °F) [1][3]

Melting Point < -78 °C [3][6]

Density 0.863 g/cm³ at 20 °C (68 °F) [1][3]

Vapor Pressure 0.75 hPa (at 25 °C) [3][6]

Flash Point 62 °C (143.6 °F) [1][3]

Autoignition Temperature 255 °C [3][6]

Solubility Reacts with water/moisture [1][7]

Hazard Identification and Classification
Diisobutyldimethoxysilane is classified as a hazardous substance. The primary hazards are

skin and eye irritation.[4][8] It is also hazardous to the aquatic environment with long-lasting

effects.[1][3] A critical hazard to note is that this compound reacts with water and moisture to

liberate methanol, which can have chronic effects on the central nervous system and may

cause drowsiness, unconsciousness, blindness, and death if swallowed.[8]

Table 2: GHS Hazard Classification for Diisobutyldimethoxysilane
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Hazard Class Hazard Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][8]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[4][8]

Hazardous to the

Aquatic Environment,

Long-term Hazard

Chronic 2

H411: Toxic to aquatic

life with long lasting

effects

[3][6]

Toxicological Data
The acute toxicity of Diisobutyldimethoxysilane is considered minimal based on animal

studies.[1]

Table 3: Acute Toxicity of Diisobutyldimethoxysilane

Route Species Value Source(s)

Oral Rat LD50 > 2000 mg/kg [1]

Dermal Rat LD50 > 2000 mg/kg [1]

Occupational Exposure Limits
There are no established specific occupational exposure limits (e.g., PEL, TLV) for

Diisobutyldimethoxysilane. However, due to its hydrolysis to methanol, the exposure limits

for methanol should be considered.[8]

Table 4: Occupational Exposure Limits for Methanol (Hydrolysis Product)
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Organization Limit Type Value Source(s)

ACGIH TWA 200 ppm [8]

ACGIH STEL 250 ppm [8]

NIOSH REL (TWA) 200 ppm (260 mg/m³) [8]

NIOSH REL (STEL) 250 ppm (325 mg/m³) [8]

OSHA PEL (TWA) 200 ppm (260 mg/m³) [8]

Safe Handling and Storage Protocols
Proper handling and storage are essential to minimize exposure and maintain the integrity of

the chemical.

5.1. Engineering Controls

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

prevent the accumulation of vapors.[8]

Provide local exhaust or general room ventilation.[8]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[8]

5.2. Personal Protective Equipment (PPE)

A detailed workflow for donning and using PPE is illustrated in the diagram below.
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Caption: Workflow for selecting and using Personal Protective Equipment.
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Hand Protection: Neoprene or nitrile rubber gloves are recommended.[8]

Eye Protection: Chemical goggles are required. Contact lenses should not be worn when

handling this chemical.[8]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[8]

Respiratory Protection: A NIOSH-certified organic vapor (black cartridge) respirator should

be used if ventilation is inadequate or for spill response.[8]

5.3. Hygiene Measures

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking, and when leaving work.[8]

Wash contaminated clothing before reuse.[8]

5.4. Storage

Store in a cool, well-ventilated place away from heat and sources of ignition.[1]

Keep containers tightly closed to prevent contact with moisture, with which it reacts.[1][8]

Incompatible materials include moisture and water.[8]

Emergency Procedures
6.1. First-Aid Measures

Inhalation: Remove the individual to fresh air and keep them at rest. If the person feels

unwell, seek medical advice.[8] Symptoms of overexposure may include coughing,

headache, and nausea.[8]

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[8]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2768.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2768.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Never give anything by mouth to an unconscious person. Get immediate medical

advice/attention.[8] This product reacts with water in the stomach to form methanol.

Methanol poisoning is evidenced by visual disturbances, metabolic acidosis, and formic acid

in the urine.[8]

6.2. Spill Response Protocol

In the event of a spill, follow the logical workflow outlined below.
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Caption: Logical workflow for responding to a chemical spill.

Emergency Procedures: Evacuate unnecessary personnel from the area.[8]
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Protective Equipment: Ensure the cleanup crew is equipped with proper protection, including

respiratory protection.[8]

Environmental Precautions: Prevent the spill from entering sewers and public waters. If this

occurs, notify the relevant authorities.[8]

Methods for Cleaning Up: Use an absorbent, non-combustible material (e.g., sand, earth) to

collect the spill. Sweep or shovel the material into an appropriate container for disposal.[8][9]

6.3. Firefighting Measures

Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical

extinguishers.[8]

Fire Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to high temperatures or open flames.[8]

Firefighting Instructions: Use a water spray to cool exposed surfaces. Exercise caution and

do not enter the fire area without proper protective equipment, including respiratory

protection.[8]

Disposal Considerations
Dispose of Diisobutyldimethoxysilane and its containers in a safe manner in accordance

with local, state, and federal regulations.[1][8]

The material may be incinerated.[8]

Avoid release to the environment.[1]

This technical guide is intended to provide essential safety and handling information for

Diisobutyldimethoxysilane. It is not a substitute for a thorough review of the Safety Data

Sheet (SDS) and proper training in chemical handling procedures. Always consult the most

current SDS for this chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b092060?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2768.pdf
https://www.osha.gov/annotated-pels/table-z-2
https://www.osha.gov/annotated-pels/table-z-2
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.nrc.gov/docs/ml0322/ml032240107.pdf
https://www.osha.gov/chemicaldata/86
https://www.osha.gov/chemicaldata/86
https://www.truabrasives.com/admin/resources/download-item/nioshpocketguidechemicalhazardscard-oct-2019.pdf
https://www.sanei.or.jp/english/files/topics/oels/OEL.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SID3530.0-msds.pdf
https://hse-me.ir/wp-content/uploads/2023/05/2023_ACGIH_Threshold_Limit_Values_TLVs_and_Biological_Exposure_Indices.pdf
https://www.benchchem.com/product/b092060#diisobutyldimethoxysilane-safety-data-sheet-and-handling
https://www.benchchem.com/product/b092060#diisobutyldimethoxysilane-safety-data-sheet-and-handling
https://www.benchchem.com/product/b092060#diisobutyldimethoxysilane-safety-data-sheet-and-handling
https://www.benchchem.com/product/b092060#diisobutyldimethoxysilane-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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